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Compound of Interest

Compound Name: Thiodigalactoside

Cat. No.: B1682805

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
Thiodigalactoside (TDG), a potent galectin inhibitor used in various research applications,
requires careful handling and disposal. Although not classified as a hazardous substance under
the Globally Harmonized System (GHS), it is prudent to treat it as potentially hazardous until
more comprehensive data is available.[1][2] This guide provides a procedural, step-by-step
approach to the safe disposal of thiodigalactoside, ensuring the safety of laboratory
personnel and compliance with institutional and regulatory standards.

Key Safety and Physical Data

A summary of the essential safety and physical property data for thiodigalactoside is
presented below. This information is crucial for conducting a thorough risk assessment before
handling and disposal.
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Property Value Source
GHS Classification Not classified Cayman Chemical SDS[1]
NFPA Ratings Health: 0, Fire: 0, Reactivity: O Cayman Chemical SDS[1]
HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical SDS[1]
] ) Cayman Chemical Product
Form Crystalline solid
Info[2]
o Cayman Chemical Product
Solubility in PBS (pH 7.2) Approx. 10 mg/mL
Info[2]
o Cayman Chemical Product
Solubility in DMSO Approx. 20 mg/mL
Info[2]
Cayman Chemical Product
Storage Temperature -20°C

Info[2]

Procedural Guidance for Thiodigalactoside Disposal

The following step-by-step procedures are based on general best practices for laboratory
chemical waste management and should be adapted to comply with local and institutional
regulations.

1. Personal Protective Equipment (PPE): Before handling thiodigalactoside in any form, it is
essential to wear appropriate PPE, including:

o Safety glasses or goggles
o Laboratory coat
o Chemical-resistant gloves (e.g., nitrile)

2. Disposal of Solid Thiodigalactoside: Unused or expired solid thiodigalactoside should be
disposed of as chemical waste.

o Step 1: Place the solid thiodigalactoside in a clearly labeled, sealed container. The label
should include the chemical name ("Thiodigalactoside"), concentration (if applicable), and
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the appropriate hazard warnings as per your institution's guidelines.

Step 2: Store the container in a designated chemical waste accumulation area.

Step 3: Arrange for pickup and disposal by your institution's environmental health and safety
(EHS) department or a licensed chemical waste disposal contractor.

. Disposal of Concentrated Solutions: Solutions of thiodigalactoside in organic solvents (e.g.,

DMSO) or concentrated aqueous solutions should be treated as chemical waste.

4.

Step 1: Collect the solution in a compatible, leak-proof waste container. Do not mix with
incompatible waste streams.

Step 2: Label the container with the chemical name, solvent, and approximate concentration.

Step 3: Store in a designated chemical waste area, segregated by solvent type if required by
your institution.

Step 4: Follow your institution's procedures for chemical waste pickup.

Disposal of Dilute Aqueous Solutions: The disposal of dilute agueous solutions of

thiodigalactoside requires careful consideration of local regulations. While some non-

hazardous, readily biodegradable substances may be approved for drain disposal in very small

quantities, it is crucial to verify this with your local EHS office.

Step 1: Risk Assessment: Evaluate the concentration of thiodigalactoside and any other
components in the solution.

Step 2: Consult Local Regulations: Contact your institution's EHS department to determine if
drain disposal of dilute, non-hazardous solutions is permissible.

Step 3: Permitted Drain Disposal: If approved, flush the solution down the drain with copious
amounts of water (at least a 20-fold excess) to ensure adequate dilution.

Step 4: Prohibited Drain Disposal: If not permitted, collect the dilute aqueous solution in a
labeled waste container and manage it as chemical waste, following the procedure for
concentrated solutions.
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Thiodigalactoside Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
thiodigalactoside in various forms.

Disposal Pathways

Permitted

Flush with Copious

‘Waste Forms Perform Risk Assessment & Amounts of Water

Consult Local Regulations

Dilute Aqueous Solution - Not Permitted
Dispose as
Chemical Waste

Start: Thiodigalactoside Waste 4

Identify Form of A S~ . \ T
Thiodigalactoside Waste —| Solid Thiodigalactoside

A4

Concentrated Solution )

(Organic or Aqueous)

Click to download full resolution via product page
Caption: Workflow for the proper disposal of thiodigalactoside.

By adhering to these procedures and consulting with your institution's safety office, you can
ensure the safe and responsible disposal of thiodigalactoside, fostering a secure research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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